Cas no 62078-52-8 (Benz[a]anthracene, 9-methoxy-7,12-dimethyl-)

• Product Name: Benz[a]anthracene, 9-methoxy-7,12-dimethyl-
• CAS No: 62078-52-8
• MF: C₂₁H₁₈O
• MW: 286.367025852203
• CID: 458885
• PubChem ID: 12322408
• Update Time: 2025-04-19

Benz[a]anthracene, 9-methoxy-7,12-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene, 9-methoxy-7,12-dimethyl-
• 9-methoxy-7,12-dimethylbenzo[a]anthracene
• 9-METHOXY-7,12-DIMETHYLTETRAPHENE
• 62078-52-8
• DTXSID40488803

• Inchi： 1S/C21H18O/c1-13-18-10-8-15-6-4-5-7-19(15)21(18)14(2)17-11-9-16(22-3)12-20(13)17/h4-12H,1-3H3
• InChI Key： AHRQGBPXTJLPPW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C)=C1C=CC3C=CC=CC=3C1=C2C

Computed Properties

• Exact Mass: 286.13584
• Monoisotopic Mass: 286.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23